Epitalon

• CAS No.: 307297-39-8
• Product Name: Epitalon
• Molecular Formula: C14H22N4O9
• Molecular Weight: 390.35 g/mol
• IUPAC Name: (4S)-4-[[(2S)-2-aminopropanoyl]amino]-5-[[(2S)-3-carboxy-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C14H22N4O9/c1-6(15)12(25)17-7(2-3-9(19)20)14(27)18-8(4-10(21)22)13(26)16-5-11(23)24/h6-8H,2-5,15H2,1H3,(H,16,26)(H,17,25)(H,18,27)(H,19,20)(H,21,22)(H,23,24)/t6-,7-,8-/m0/s1
• Standard InChIKey: HGHOBRRUMWJWCU-FXQIFTODSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(=O)O)C(=O)NCC(=O)O)N
• SMILES: CC(C(=O)NC(CCC(=O)O)C(=O)NC(CC(=O)O)C(=O)NCC(=O)O)N
• Canonical SMILES: CC(C(=O)NC(CCC(=O)O)C(=O)NC(CC(=O)O)C(=O)NCC(=O)O)N
• Appearance: Solid powder
• Description: Epitalon is a synthetic polypeptide called epithelial vitamin, which is identified as the putative active component of a bovine pineal gland extract known as epithalamin. Epitalon is a tetrapeptide with the amino acid sequence Ala-Glu-Asp-Gly. Epitalon decreases the age-related changes in immune and neuroendocrine systems, reduces the incidence of recurrent infections and chronic diseases. Epitalon appears to induce telomere elongation via increased telomerase activity in human somatic cells in vitro. Epitalon appears to inhibit the synthesis of the MMP9 protein in vitro in aging skin fibroblasts. Lower levels of DNA damage were observed in senescence-accelerated mice (SAMP-1) treated with epithalon. Several studies suggest that epithalon may cross the blood-brain barrier, where it may stimulate cortical neurons and increase levels of phosphor-CREB, a DNA-binding protein important in learning and memory.
• Purity: 95%
• Related CAS: 64082-79-7; 357960-60-2
• Sequence: AEDG
• Synonyms: Ala-Glu-Asp-Gly; Epithalon; 307297-39-8; 64082-79-7; Epitalon; L-alanyl-L-alpha-glutamyl-L-alpha-aspartyl-glycine
• Reference: 1: Korenevsky AV, Milyutina YP, Bukalyov AV, Baranova YP, Vinogradova IA, Arutjunyan AV. [Protective effect of melatonin and epithalon on hypothalamic regulation of reproduction in female rats in its premature aging model and on estrous cycles in senescent animals in various lighting regimes]. Adv Gerontol. 2013;26(2):263-274. Russian. PubMed PMID: 28976150.; ; 2: Uzenbaeva LB, Vinogradova IA, Golubeva AG, Niuppieva MG, Iliukha VA. [The influence of melatonin and epithalon on blood leukocyte count and leukocyte alkaline phosphatase in rats under different lighting conditions during ontogenesis]. Adv Gerontol. 2008;21(3):394-401. Russian. PubMed PMID: 19432172.; ; 3: Kuznik BI, Pateiuk AV, Baranchugova LM, Rusaeva NS. [Effects of epithalon and cortagene on immunity and hemostasis in neonatally hypophysectomized chicken and old birds]. Adv Gerontol. 2008;21(3):372-81. Russian. PubMed PMID: 19432169.; ; 4: Lapina EA, Nazarova LA, Petrova OP, Sibarov DA, Zubzhitskaya LB, Pavlova NG, Konstantinova NN, Konovalov YS, Kvetnoi IM, Arutyunyan AV, Grigorev EI. Fluorescent microscopic study of epithalon binding in maternal and fetal rabbit tissues in health and under conditions of placental insufficiency. Bull Exp Biol Med. 2005 May;139(5):615-8. English, Russian. PubMed PMID: 16224563.; ; 5: Raikhlin NT, Bukaeva IA, Smirnova EA, Yarilin AA, Sharova NI, Mitneva MM, Khavinson VKh, Polyakova VO, Trofimov AV, Kvetnoi IM. Expression of argyrophilic proteins in the nucleolar organizer regions of human thymocytes and thymic epitheliocytes under conditions of coculturing with vilon and epithalon peptides. Bull Exp Biol Med. 2004 Jun;137(6):588-91. PubMed PMID: 15455093.; ; 6: Khavinson VKh, Bondarev IE, Butyugov AA. Epithalon peptide induces telomerase activity and telomere elongation in human somatic cells. Bull Exp Biol Med. 2003 Jun;135(6):590-2. PubMed PMID: 12937682.; ; 7: Khavinson VKh, Razumovsky MI, Trofimova SV, Razumovskaya AM. Retinoprotective effect of Epithalon in campbell rats of various ages. Bull Exp Biol Med. 2003 May;135(5):495-8. PubMed PMID: 12910293.; ; 8: Khavinson VKh, Timofeeva NM, Malinin VV, Gordova LA, Nikitina AA. Effect of vilon and epithalon on activity of enzymes in epithelial and subepithelial layers in small intestine of old rats. Bull Exp Biol Med. 2002 Dec;134(6):562-4. PubMed PMID: 12660839.; ; 9: Anisimov VN, Khavinson VKh, Alimova IN, Semchenko AV, Yashin AI. Epithalon decelerates aging and suppresses development of breast adenocarcinomas in transgenic her-2/neu mice. Bull Exp Biol Med. 2002 Aug;134(2):187-90. PubMed PMID: 12459848.; ; 10: Anisimov VN, Khavinsov VKh, Alimova IN, Provintsiali M, Manchini R, Francheski K. Epithalon inhibits tumor growth and expression of HER-2/neuoncogene in breast tumors in transgenic mice characterized by accelerated aging. Bull Exp Biol Med. 2002 Feb;133(2):167-70. PubMed PMID: 12428286.
• PubChem Compound: 219042
• Last Modified: Nov 11 2021